4'-Carboxyphenyl 4-guanidinobenzoate

• CAS No.: 57438-36-5
• Molecular Formula: C15H13N3O4
• Molecular Weight: 299.28 g/mol
• IUPAC Name: 4-[4-(diaminomethylideneamino)benzoyl]oxybenzoic acid
• InChI: InChI=1S/C15H13N3O4/c16-15(17)18-11-5-1-10(2-6-11)14(21)22-12-7-3-9(4-8-12)13(19)20/h1-8H,(H,19,20)(H4,16,17,18)
• InChI Key: BYYHNSYDTLKWGL-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C(=O)OC2=CC=C(C=C2)C(=O)O)N=C(N)N
• Synonyms: 4'-carboxyphenyl 4-guanidinobenzoate; 4'-CPGB

Description

4'-Carboxyphenyl 4-guanidinobenzoate is a synthetic aryl 4-guanidinobenzoate derivative characterized by a guanidinobenzoate core linked to a 4-carboxyphenyl group. This compound is synthesized via condensation of 4-guanidinobenzoic acid with 4-phenylphenol using dicyclohexylcarbodiimide (DCC), followed by conversion to hydrochloride salts for biological evaluation . Its structural features, including the guanidine moiety and carboxylic acid group, contribute to its role as a serine protease inhibitor and antibacterial agent .

Comparison with Similar Compounds

Substituent-Dependent Activity Against Serine Proteases

Aryl 4-guanidinobenzoates exhibit variable inhibitory potency depending on the substituent on the phenyl ring. Key analogues and their activities are summarized below:

Compound Name	Substituent	Target Enzyme (IC₅₀ or Ki)	Key Findings	References
4'-Carboxyphenyl 4-guanidinobenzoate	4-carboxyphenyl	Acrosin, Trypsin	High binding affinity due to hydrogen bonding with carboxylic acid group
4'-Acetamidophenyl 4-guanidinobenzoate	4-acetamidophenyl	Acrosin (IC₅₀ = 8.0 μM)	Potent acrosin inhibitor; anti-HIV activity via serine protease inhibition
4'-Nitrophenyl 4-guanidinobenzoate (NPGB)	4-nitrophenyl	Acrosin, Trypsin	Lead contraceptive agent; inhibits fertilization in animal models
4'-Carbomethoxyphenyl 4-guanidinobenzoate	4-carbomethoxyphenyl	Acrosin (IC₅₀ = 2410 μM)	Low inhibitory potency due to esterification reducing polar interactions

Key Observations :

• Electron-Withdrawing Groups (e.g., nitro in NPGB) enhance electrophilicity, improving covalent binding to serine proteases .
• Polar Substituents (e.g., carboxylic acid in 4'-carboxyphenyl) increase hydrogen-bonding capacity, enhancing inhibition .
• Esterification (e.g., carbomethoxy group) reduces polarity and activity, as seen in the 2410 μM IC₅₀ for 4'-carbomethoxyphenyl derivative .

Toxicity and Therapeutic Potential

Aryl 4-guanidinobenzoates show lower acute toxicity in mice compared to nonoxynol-9, a common contraceptive agent. For example:

• NPGB and related derivatives were >10-fold less toxic than nonoxynol-9, supporting their development as nonhormonal contraceptives .

Antibacterial Activity

4'-Carboxyphenyl 4-guanidinobenzoate derivatives demonstrate broad-spectrum antibacterial activity. For instance:

• 4-Phenylphenyl 4-guanidinobenzoate (E1) showed efficacy against Gram-positive bacteria, attributed to the guanidine group disrupting microbial membranes .

Mechanistic Insights from Thermodynamic and Kinetic Studies

• Human Trypsin 4 Inhibition: The R193G mutation in human trypsin 4 alters catalytic efficiency when using 4-methylumbelliferyl 4-guanidinobenzoate as a substrate. Structural rearrangements during acylation were observed via transient kinetics, highlighting the role of the guanidine group in stabilizing enzyme-inhibitor complexes .
• Anti-HIV Mechanism: 4'-Acetamidophenyl 4-guanidinobenzoate inhibits HIV infection by blocking serine proteases required for viral entry .